N-[1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-3-phenylpropanamide

• IUPAC Name: N-[1-(4-methoxyphenyl)sulfonyl-3,4-dihydro-2H-quinolin-6-yl]-3-phenylpropanamide
• InChI: InChI=1S/C25H26N2O4S/c1-31-22-11-13-23(14-12-22)32(29,30)27-17-5-8-20-18-21(10-15-24(20)27)26-25(28)16-9-19-6-3-2-4-7-19/h2-4,6-7,10-15,18H,5,8-9,16-17H2,1H3,(H,26,28)
• InChI Key: XSGNEJYDTGXMIK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCCC3=C2C=CC(=C3)NC(=O)CCC4=CC=CC=C4
• Molecular Formula: C25H26N2O4S
• Molecular Weight: 450.6 g/mol
• CAS No.: 946212-83-5

Description

The compound “N-[1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-3-phenylpropanamide” is a complex organic molecule. It contains a tetrahydroquinoline group, which is a type of heterocyclic compound, a methoxybenzenesulfonyl group, and a phenylpropanamide group.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the tetrahydroquinoline ring, the introduction of the methoxybenzenesulfonyl group, and the attachment of the phenylpropanamide group. The exact synthesis process would depend on the specific reactions used and the order in which the groups are attached.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The tetrahydroquinoline ring would likely contribute to the rigidity of the molecule, while the methoxybenzenesulfonyl and phenylpropanamide groups could potentially participate in various intermolecular interactions.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. For example, the methoxybenzenesulfonyl group might be susceptible to nucleophilic attack, while the amide group in the phenylpropanamide portion could potentially participate in acid-base reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence properties like solubility, melting point, and stability.

Future Directions

The study of complex organic molecules like this one is a vibrant field of research, with potential applications in areas like medicinal chemistry and materials science. Future research could explore the synthesis, properties, and potential uses of this compound.